![molecular formula C10H19ClN2O2 B3023117 Morpholino(piperidin-4-yl)methanone hydrochloride CAS No. 94467-73-9](/img/structure/B3023117.png)
Morpholino(piperidin-4-yl)methanone hydrochloride
Overview
Description
Morpholino(piperidin-4-yl)methanone hydrochloride is a chemical compound with the CAS Number: 94467-73-9 . It has a molecular weight of 234.73 . The IUPAC name for this compound is 4-(4-piperidinylcarbonyl)morpholine hydrochloride . It is a solid substance that is stored in dry conditions at 2-8°C .
Physical And Chemical Properties Analysis
Morpholino(piperidin-4-yl)methanone hydrochloride is a solid substance . It is stored in dry conditions at 2-8°C .Scientific Research Applications
- The compound’s piperidine ring can be modified to create novel drug candidates. For instance, it may act as a scaffold for designing antiviral, anticancer, or anti-inflammatory agents .
- Morpholino(piperidin-4-yl)methanone hydrochloride could serve as a precursor for spiropiperidine synthesis, enabling access to complex molecules for drug discovery .
- The compound’s reactivity may allow access to condensed piperidine derivatives, which could find applications in materials science or as bioactive compounds .
- Morpholino(piperidin-4-yl)methanone hydrochloride might undergo cyclization to yield piperidinones. These compounds could be evaluated for biological activity, such as enzyme inhibition or receptor modulation .
- The compound could participate in MCRs, leading to diverse products. These reactions are valuable for drug discovery and library synthesis .
- Morpholino(piperidin-4-yl)methanone hydrochloride may undergo in vitro and in vivo testing to evaluate its potential as a therapeutic agent. This includes assessing its binding affinity, toxicity, and mechanism of action .
Medicinal Chemistry and Drug Design
Spiropiperidines in Organic Synthesis
Condensed Piperidines and Heterocyclic Chemistry
Piperidinones and Bioactivity Studies
Multicomponent Reactions (MCRs)
Biological Evaluation and Pharmacological Screening
Safety and Hazards
This compound is associated with several hazard statements: H302-H315-H319-H332-H335 . This means it can be harmful if swallowed, in contact with skin, or if inhaled. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using personal protective equipment .
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with the aldo-keto reductase enzyme akr1c3 . This enzyme plays a crucial role in the metabolism of steroids, prostaglandins, and lipids, and its inhibition can have significant effects on cellular processes .
Mode of Action
It is suggested that it may act by forming hydrogen bonds with key residues in the ‘oxyanion hole’ of the akr1c3 enzyme . This interaction could inhibit the enzyme’s activity, leading to alterations in the metabolic pathways it regulates .
Biochemical Pathways
The inhibition of AKR1C3 can affect several biochemical pathways. For instance, it can disrupt the metabolism of steroids and prostaglandins, leading to changes in hormone levels and inflammatory responses . Additionally, it may also impact lipid metabolism, potentially influencing cell membrane composition and function .
Pharmacokinetics
Its molecular weight (23473 g/mol ) suggests that it may have good bioavailability. The compound’s ADME (Absorption, Distribution, Metabolism, and Excretion) properties would need to be investigated further to provide a comprehensive understanding of its pharmacokinetics.
Result of Action
The inhibition of AKR1C3 by Morpholino(piperidin-4-yl)methanone hydrochloride could lead to a variety of cellular effects. These might include alterations in hormone levels, changes in inflammatory responses, and modifications to cell membrane function . .
Action Environment
The action of Morpholino(piperidin-4-yl)methanone hydrochloride can be influenced by various environmental factors. For instance, the compound’s stability and efficacy could be affected by temperature, as it is recommended to be stored in a dry environment at 2-8°C . Additionally, the compound’s activity might be influenced by the presence of other molecules in its environment, such as other drugs or metabolites.
properties
IUPAC Name |
morpholin-4-yl(piperidin-4-yl)methanone;hydrochloride | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N2O2.ClH/c13-10(9-1-3-11-4-2-9)12-5-7-14-8-6-12;/h9,11H,1-8H2;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YODDNPCNUDVZEO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(=O)N2CCOCC2.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.72 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Morpholino(piperidin-4-yl)methanone hydrochloride |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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